Cas no 1955530-15-0 ((2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride)

• Product Name: (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride
• CAS No: 1955530-15-0
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• CID: 4631397
• PubChem ID: 122164211
• Update Time: 2025-11-01

(2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-1-methylcyclopropyl)methanamine hydrochloride
• (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride
• PS-17007
• (2,2-DIFLUORO-1-METHYLCYCLOPROPYL)METHANAMINE HCL
• AT12583
• 1955530-15-0
• MFCD30181198
• SY216369
• EN300-302066
• (2,2-difluoro-1-methylcyclopropyl)methanaminehydrochloride
• (2,2-difluoro-1-methylcyclopropyl)methanamine hydrochloride
• (2,2-difluoro-1-methylcyclopropyl)methanamine;hydrochloride
• AKOS037622080
• (2,2-Dfluoro-1-methyl-cyclopropyl)methanamine hydrochloride

• Inchi： 1S/C5H9F2N.ClH/c1-4(3-8)2-5(4,6)7;/h2-3,8H2,1H3;1H
• InChI Key： GBSXMANXSWVKLT-UHFFFAOYSA-N
• SMILES： C(C1(CC1(F)F)C)N.Cl

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride

Introduction to (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride (CAS No. 1955530-15-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride, identified by its CAS number 1955530-15-0, has garnered significant attention due to its unique structural and pharmacological properties. This compound, characterized by its (2,2-difluoro-1-methyl-cyclopropyl)methanamine moiety and its hydrochloride salt form, exhibits promising potential in various therapeutic applications.

The (2,2-difluoro-1-methyl-cyclopropyl)methanamine structure is a testament to the ingenuity of modern synthetic chemistry. The presence of fluorine atoms at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly intriguing in the context of drug design, as fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. The methyl group at the 1-position of the cyclopropyl ring contributes to the steric environment of the molecule, potentially influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological relevance of this compound. Studies suggest that (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride may interact with specific enzymes and receptors involved in critical biological pathways. For instance, preliminary research indicates that this compound could possess inhibitory activity against certain enzymes implicated in inflammation and pain modulation. Such findings align with the broader trend in medicinal chemistry towards developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into various pharmaceutical dosage forms. This property is particularly advantageous for drug delivery systems that require precise control over solubility and bioavailability. Furthermore, the stability imparted by the hydrochloride salt ensures that the compound remains viable during storage and transportation, thereby maintaining its integrity for clinical use.

In the realm of drug discovery, (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride represents a promising lead compound that warrants further exploration. Its unique structural features offer a rich scaffold for derivative design, allowing chemists to fine-tune its pharmacological properties. The integration of fluorine atoms into the molecular framework not only enhances binding affinity but also opens avenues for exploring novel mechanisms of action. As research progresses, it is anticipated that this compound will serve as a valuable tool in developing next-generation therapeutics.

The synthesis of (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride involves multi-step organic reactions that showcase the sophistication of modern synthetic methodologies. The introduction of fluorine atoms into complex cyclic structures requires precise control over reaction conditions to ensure high yield and purity. Advances in fluorination techniques have made such transformations more accessible, enabling researchers to explore a wider array of fluorinated derivatives. This progress underscores the importance of innovative synthetic strategies in unlocking the therapeutic potential of novel compounds.

From a regulatory perspective, (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies are essential to evaluate its pharmacokinetic behavior, potential toxicity profiles, and interactions with other drugs. These studies provide critical insights into how the compound behaves within living systems and guide subsequent clinical trial design. The outcomes of these investigations will determine whether this compound progresses to human testing and ultimately gains regulatory approval for therapeutic applications.

The impact of (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride extends beyond academic research; it holds significant implications for patient care and public health. By contributing to the development of novel therapeutic agents, this compound exemplifies how chemical innovation can address unmet medical needs. As pharmaceutical research continues to evolve, compounds like (2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride will play an increasingly vital role in shaping future treatment strategies across various disease indications.

In conclusion,(2,2-difluoro-1-methyl-cyclopropyl)methanamine;hydrochloride stands as a remarkable example of how structural innovation can lead to significant pharmacological advancements. Its unique chemical properties and promising biological activities make it a compelling candidate for further research and development. As scientists delve deeper into its potential applications,(this compound ) is poised to make meaningful contributions to the field of medicinal chemistry and improve patient outcomes worldwide.